Cas no 160693-21-0 (Benzene,4-chloro-1-isocyanato-2-phenoxy-)

Benzene,4-chloro-1-isocyanato-2-phenoxy- structure
160693-21-0 structure
Product Name:Benzene,4-chloro-1-isocyanato-2-phenoxy-
CAS No:160693-21-0
MF:C13H8ClNO2
MW:245.661122322083
CID:109560
PubChem ID:24880392
Update Time:2025-04-18

Benzene,4-chloro-1-isocyanato-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,4-chloro-1-isocyanato-2-phenoxy-
    • 4-chloro-1-isocyanato-2-phenoxybenzene
    • 4-Chloro-2-phenoxyphenyl isocyanate
    • 5-Chloro-2-isocyanatophenyl phenyl ether
    • 4-CHLORO-2-PHENOXYPHENYL ISOCYANATE 97
    • Benzene, 4-chloro-1-isocyanato-2-phenoxy- (9CI)
    • starbld0006537
    • J-009745
    • 4-chloro-2-phenoxy phenyl isocyanate
    • 4-chloro-2-phenoxyphenylisocyanate
    • SCHEMBL160585
    • DTXSID50392200
    • FT-0735888
    • 160693-21-0
    • 4-Chloro-2-phenoxyphenyl isocyanate,97%
    • A936347
    • 4-Chloro-2-phenoxyphenyl isocyanate, 97%
    • Benzene, 4-chloro-1-isocyanato-2-phenoxy-
    • CZFHANYTOSYAEC-UHFFFAOYSA-N
    • 4-chloro-1-isocyanato-2-phenoxy benzene
    • DA-09684
    • MDL: MFCD03701572
    • Inchi: 1S/C13H8ClNO2/c14-10-6-7-12(15-9-16)13(8-10)17-11-4-2-1-3-5-11/h1-8H
    • InChI Key: CZFHANYTOSYAEC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)OC1C=CC=CC=1)N=C=O

Computed Properties

  • Exact Mass: 245.02400
  • Monoisotopic Mass: 245.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9
  • Topological Polar Surface Area: 38.7A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.21
  • Melting Point: 35-40 °C (lit.)
  • Boiling Point: 328.9°C at 760 mmHg
  • Flash Point: 152.7°C
  • Refractive Index: 1.577
  • PSA: 38.66000
  • LogP: 4.09960
  • Solubility: Not determined

Benzene,4-chloro-1-isocyanato-2-phenoxy- Security Information

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